5,7-dimethyl-2-(3-pyridinyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol

• IUPAC Name: 5,7-dimethyl-2-pyridin-3-yl-1,3-diazatricyclo[3.3.1.13,7]decan-6-ol
• InChI: InChI=1S/C15H21N3O/c1-14-7-17-9-15(2,13(14)19)10-18(8-14)12(17)11-4-3-5-16-6-11/h3-6,12-13,19H,7-10H2,1-2H3
• InChI Key: AMZZWDKULANGOF-UHFFFAOYSA-N
• Canonical SMILES: CC12CN3CC(C1O)(CN(C2)C3C4=CN=CC=C4)C
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol

Description

5,7-dimethyl-2-(3-pyridinyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol is a chemical compound that belongs to the class of heterocyclic organic compounds. It is commonly known as DMTD and has been the subject of extensive scientific research due to its potential applications in the field of medicine and pharmacology.

Mechanism of Action

The mechanism of action of DMTD is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. It has been shown to interact with the DNA of cancer cells, leading to their destruction, and to inhibit the production of inflammatory cytokines, reducing inflammation in the body.
Biochemical and Physiological Effects:
DMTD has been shown to have a wide range of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of immune responses. It has also been shown to have antioxidant properties, reducing oxidative stress in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMTD is its high purity and yield, making it suitable for use in various scientific research applications. However, its mechanism of action is not fully understood, and further research is needed to fully elucidate its potential applications.

Future Directions

There are several future directions for the research and development of DMTD. One area of focus is the development of new drugs based on its structure and properties. Another area of focus is the investigation of its potential applications in the treatment of various diseases, including cancer and inflammatory disorders. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of DMTD involves several steps, including the condensation of 3-pyridinecarboxaldehyde with N-methylpiperazine, followed by cyclization and reduction. The final product is obtained in high yield and purity, making it suitable for use in various scientific research applications.

Scientific Research Applications

DMTD has been extensively studied for its potential applications in the field of medicine and pharmacology. It has been shown to have antimicrobial, antitumor, and anti-inflammatory properties, making it a promising candidate for the development of new drugs.